2-Chloro-5-nitrophenyl hydroxyethyl sulfone
Cat. No. B8440987
M. Wt: 265.67 g/mol
InChI Key: NIBRDOKDTKLINO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04929757
Procedure details
A process for the preparation of the sulphone of the formula ##STR3## wherein 2-chloro-5-nitrobenzenesulphochloride is reacted with sodium sulphite to give 2-chloro-5-nitrobenzenesulphinic acid, the benzenesulphinic acid product is then reacted with ethylene oxide to give 2-chloro-5-nitrophenyl hydroxyethyl sulphone and the latter is then treated with hydrogen in the presence of hydrogenation catalysts to form the sulphone.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([N+:8]([O-:10])=[O:9])=[CH:4][C:3]=1[S:11]([OH:13])=[O:12].[CH2:14]1[O:16][CH2:15]1>>[OH:16][CH2:15][CH2:14][S:11]([C:3]1[CH:4]=[C:5]([N+:8]([O-:10])=[O:9])[CH:6]=[CH:7][C:2]=1[Cl:1])(=[O:13])=[O:12]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1CO1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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OCCS(=O)(=O)C1=C(C=CC(=C1)[N+](=O)[O-])Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
